Cas no 2308462-33-9 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypiperidine-3-carboxylic acid)

• Product Name: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypiperidine-3-carboxylic acid
• CAS No: 2308462-33-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6174258
• PubChem ID: 165815992
• Update Time: 2025-08-04

1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypiperidine-3-carboxylic acid
• EN300-1581417
• 2308462-33-9
• 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-hydroxypiperidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-2-8-18(15-24(30)29-14-7-13-27(34,17-29)25(31)32)28-26(33)35-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23,34H,2,7-8,13-17H2,1H3,(H,28,33)(H,31,32)/t18-,27?/m1/s1
• InChI Key： QWORMQUBADMGKN-XZATXCMXSA-N
• SMILES： OC1(C(=O)O)CN(C(C[C@@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypiperidine-3-carboxylic acid

Comprehensive Analysis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypiperidine-3-carboxylic acid (CAS No. 2308462-33-9)

The compound 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypiperidine-3-carboxylic acid (CAS No. 2308462-33-9) is a sophisticated peptide derivative with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a hydroxypiperidine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its applications in peptide coupling, protease inhibition, and targeted drug delivery systems.

One of the most searched questions in AI-driven drug discovery platforms is how Fmoc-protected amino acids enhance peptide stability and solubility. The Fmoc group in 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypiperidine-3-carboxylic acid plays a critical role in solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and medicinal chemistry. This compound’s hydroxypiperidine component also contributes to its ability to modulate enzyme interactions, making it a candidate for therapeutic agent design.

Recent trends in bioorganic chemistry highlight the demand for chiral building blocks like 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypiperidine-3-carboxylic acid. Its stereospecificity ensures precise molecular recognition, which is essential for developing high-affinity ligands. Additionally, the compound’s carboxylic acid functionality allows for further derivatization, enabling researchers to explore its utility in prodrug formulations and bioconjugation strategies.

In the context of green chemistry, scientists are investigating how Fmoc-protected intermediates can reduce waste in peptide manufacturing. The 2308462-33-9 compound aligns with this initiative, as its protecting group can be removed under mild conditions, minimizing environmental impact. This feature is particularly relevant to sustainable pharmaceutical production, a topic gaining traction in academic and industrial circles.

Another hot topic is the role of hydroxypiperidine derivatives in central nervous system (CNS) drug discovery. The 3-hydroxypiperidine-3-carboxylic acid segment in this compound may interact with neurotransmitter receptors, offering avenues for treating neurological disorders. Computational studies suggest that such structures could improve blood-brain barrier permeability, a key challenge in CNS therapeutics.

From a technical perspective, the synthesis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypiperidine-3-carboxylic acid requires expertise in asymmetric catalysis and protective group chemistry. Its CAS No. 2308462-33-9 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. Laboratories specializing in custom synthesis often prioritize this compound due to its high purity and reproducibility.

In summary, 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxypiperidine-3-carboxylic acid (CAS No. 2308462-33-9) is a versatile tool for drug development, combining Fmoc protection, chirality, and functional group diversity. Its relevance to peptide science, sustainability, and CNS research ensures its continued prominence in cutting-edge chemistry.